4-(4-methoxypiperidin-1-yl)-N-(2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: 4-(4-methoxypiperidin-1-yl)-N-(2-thiophen-2-ylethyl)benzamide
• InChI: InChI=1S/C19H24N2O2S/c1-23-17-9-12-21(13-10-17)16-6-4-15(5-7-16)19(22)20-11-8-18-3-2-14-24-18/h2-7,14,17H,8-13H2,1H3,(H,20,22)
• InChI Key: MUTMDZQHBJUABJ-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2=CC=C(C=C2)C(=O)NCCC3=CC=CS3
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Scientific Research Applications

Thiophene Derivatives Synthesis

The reactivity of thiophenylhydrazonoacetates has been investigated, leading to the synthesis of various heterocyclic compounds, including pyrazole, isoxazole, and pyrimidine derivatives, highlighting the utility of thiophene derivatives in heterocyclic synthesis (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Novel Analgesic Agents

Research has focused on synthesizing novel benzodifuranyl and thiazolopyrimidines derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities, which could be relevant for the development of new pain management solutions (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Dopamine Transporter Inhibition

A series of N-benzylpiperidine analogues have been examined for their ability to bind to the dopamine transporter (DAT), revealing the significance of electron-withdrawing groups for enhancing binding affinity. This research provides insights into the development of treatments for disorders related to dopamine dysfunction (Greiner, Prisinzano, Johnson, Dersch, Marcus, Partilla, Rothman, Jacobson, & Rice, 2003).

Serotonin Receptors and Alzheimer's Disease

The application of 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide as a molecular imaging probe for serotonin 1A receptors in Alzheimer's disease patients underscores the compound's role in neurological research, offering potential pathways for understanding and treating neurodegenerative diseases (Kepe, Barrio, Huang, Ercoli, Siddarth, Shoghi-Jadid, Cole, Satyamurthy, Cummings, Small, & Phelps, 2006).

Neuroleptic Activity

Investigations into benzamides of N,N-disubstituted ethylenediamines, including the synthesis of compounds like cis-N-(1-benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino)benzamide, reveal potential neuroleptic (antipsychotic) properties. Such research contributes to the development of new psychiatric medications with improved efficacy and reduced side effects (Iwanami, Takashima, Hirata, Hasegawa, & Usuda, 1981).